![molecular formula C19H28FN3O3 B2484263 N-(tert-butyl)-4-((3-fluoro-4-methoxybenzamido)methyl)piperidine-1-carboxamide CAS No. 1797613-54-7](/img/structure/B2484263.png)
N-(tert-butyl)-4-((3-fluoro-4-methoxybenzamido)methyl)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds similar to “N-(tert-butyl)-4-((3-fluoro-4-methoxybenzamido)methyl)piperidine-1-carboxamide” typically involves multi-step organic reactions, including condensation, acylation, and substitution processes. For example, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate involves a condensation reaction between carbamimide and 3-fluorobenzoic acid in the presence of 3-(3-dimethylaminopropyl)carbodiimide hydrochloride and hydroxybenzotriazole under basic conditions, characterized by LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis (Sanjeevarayappa et al., 2015).
Molecular Structure Analysis
The molecular structure of compounds in this category is often confirmed through single-crystal X-ray diffraction (XRD) data, which provides detailed information about their crystal system, space group, and molecular geometry. For instance, the mentioned tert-butyl derivative crystallized in the monoclinic crystal system and P21/c space group, with detailed unit cell parameters provided (Sanjeevarayappa et al., 2015).
Scientific Research Applications
Synthesis and Characterization
The study by Sanjeevarayappa et al. (2015) explores the synthesis and characterization of a similar compound, highlighting the utility of such molecules in the development of new materials with potential biomedical applications. This work provides a foundation for understanding the structural and chemical properties essential for the targeted applications of complex molecules, including drug design and material science.
Polymer Chemistry
Research by Hsiao et al. (2000) focuses on the synthesis of polyamides with potential applications in the creation of new materials. These materials possess desirable thermal properties and solubility characteristics, making them suitable for various industrial applications, including the development of high-performance polymers.
Drug Development
Studies on compounds with similar structural features have been conducted in the context of drug development. For example, research into radiolabeled compounds for positron emission tomography (PET) imaging, as discussed by Plenevaux et al. (2000), shows the potential of such molecules in the development of diagnostic tools for neurological conditions.
Chemical Modification and Pharmacological Activity
Further research into the chemical modification of related compounds reveals their potential in the development of new pharmaceuticals. For instance, Nie et al. (2020) explored modifications to enhance pharmacological profiles, demonstrating the importance of chemical structure in achieving desired biological effects.
properties
IUPAC Name |
N-tert-butyl-4-[[(3-fluoro-4-methoxybenzoyl)amino]methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28FN3O3/c1-19(2,3)22-18(25)23-9-7-13(8-10-23)12-21-17(24)14-5-6-16(26-4)15(20)11-14/h5-6,11,13H,7-10,12H2,1-4H3,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUSDRXNXKDKQOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)C2=CC(=C(C=C2)OC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(tert-butyl)-4-((3-fluoro-4-methoxybenzamido)methyl)piperidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.